Cas no 105934-78-9 (Acetic acid,2-[[(methylamino)carbonyl]amino]-2-oxo-, butyl ester)

• Product Name: Acetic acid,2-[[(methylamino)carbonyl]amino]-2-oxo-, butyl ester
• CAS No: 105934-78-9
• MF: C₈H₁₄N₂O₄
• MW: 202.207762241364
• CID: 170662
• PubChem ID: 3064881
• Update Time: 2025-04-19

Acetic acid,2-[[(methylamino)carbonyl]amino]-2-oxo-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[[(methylamino)carbonyl]amino]-2-oxo-, butyl ester
• butyl 2-(methylcarbamoylamino)-2-oxoacetate
• DTXSID90147433
• Acetic acid, (((methylamino)carbonyl)amino)oxo-, butyl ester
• 105934-78-9
• BEGVEPJFXNZISV-UHFFFAOYSA-N
• 5-Methyloxaluric acid butyl ester
• Butyl (((methylamino)carbonyl)amino)oxoacetate

• Inchi： 1S/C8H14N2O4/c1-3-4-5-14-7(12)6(11)10-8(13)9-2/h3-5H2,1-2H3,(H2,9,10,11,13)
• InChI Key： BEGVEPJFXNZISV-UHFFFAOYSA-N
• SMILES： O(C(C(NC(NC)=O)=O)=O)CCCC

Computed Properties

• Exact Mass: 202.095
• Monoisotopic Mass: 202.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• Density: 1.149
• Refractive Index: 1.459
• PSA: 91.48000
• LogP: 0.83000